Cas no 941983-15-9 (2-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide)

• Product Name: 2-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide
• CAS No: 941983-15-9
• MF: C₁₇H₁₇N₃O₅S
• MW: 375.39898276329
• CID: 5502669
• PubChem ID: 7636288
• Update Time: 2025-09-26

2-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• VU0499036-1
• 2-nitro-N-(3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide
• AKOS008120080
• 2-nitro-N-[3-(2-oxopiperidin-1-yl)phenyl]benzenesulfonamide
• F2784-1450
• Z368163372
• 2-nitro-N-[3-(2-oxopiperidin-1-yl)phenyl]benzene-1-sulfonamide
• 941983-15-9
• 2-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C17H17N3O5S/c21-17-10-3-4-11-19(17)14-7-5-6-13(12-14)18-26(24,25)16-9-2-1-8-15(16)20(22)23/h1-2,5-9,12,18H,3-4,10-11H2
• InChI Key： YGLDFYAEPDIBPZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1=CC=CC(=C1)N1C(CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 375.08889182g/mol
• Monoisotopic Mass: 375.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 121Ų

Additional information on 2-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide

Comprehensive Overview of 2-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide (CAS No. 941983-15-9)

2-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide, with the CAS number 941983-15-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative is characterized by its unique molecular structure, which combines a nitrobenzene moiety with a piperidinone ring. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their potential therapeutic benefits. Researchers are particularly interested in how 2-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide interacts with biological targets, such as enzymes and receptors. Its nitro group and sulfonamide linkage are key functional groups that contribute to its bioactivity, making it a subject of intense study in medicinal chemistry.

One of the most frequently asked questions about this compound is its synthetic pathway. The synthesis of 2-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide typically involves multi-step organic reactions, including nitration, sulfonylation, and amide formation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced techniques like HPLC and NMR spectroscopy are often employed to characterize the compound and confirm its structure.

The compound's potential applications extend beyond pharmaceuticals. For instance, it has been explored in material science for developing novel polymers with specific properties. Its nitro-aromatic structure lends itself to applications in dye synthesis and photochemical research, where its electronic properties can be harnessed for innovative solutions.

Another area of interest is the environmental impact of 2-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide. As with many synthetic compounds, understanding its biodegradability and toxicity is crucial. Recent studies have focused on its ecotoxicological profile, assessing its effects on aquatic and terrestrial organisms. These findings are vital for ensuring safe handling and disposal practices in industrial and research settings.

From a commercial perspective, the compound is available through specialized chemical suppliers, often in small quantities for research purposes. Its CAS number 941983-15-9 serves as a unique identifier, facilitating accurate sourcing and regulatory compliance. Researchers and manufacturers alike prioritize working with reputable suppliers to guarantee the compound's quality and consistency.

In conclusion, 2-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug development to material science, underscore its importance in modern scientific research. As investigations into its properties and potential continue, this compound is poised to play a pivotal role in advancing both academic and industrial innovations.